Cas no 1261911-85-6 (2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid)

• Product Name: 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261911-85-6
• MF: C₂₁H₁₈O₄
• MW: 334.365226268768
• MDL: MFCD18322846
• CID: 2762980
• PubChem ID: 53228666
• Update Time: 2025-10-20

2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-BENZYLOXYPHENYL)-5-METHOXYBENZOIC ACID
• 1261911-85-6
• 2'-(Benzyloxy)-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322846
• DTXSID30692199
• 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid, 95%
• 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18322846
• Inchi： 1S/C21H18O4/c1-24-16-11-12-17(19(13-16)21(22)23)18-9-5-6-10-20(18)25-14-15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： NWCWXHDRXZWHLT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 334.12050905Da
• Monoisotopic Mass: 334.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid

2-(2-Benzyloxyphenyl)-5-methoxybenzoic Acid: A Comprehensive Overview

2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid (CAS No. 1261911-85-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid.

Chemical Structure and Properties

2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid is a derivative of benzoic acid with a benzyl ether and methoxy substituent. The compound's molecular formula is C₁₈H₁₆O₄, and its molecular weight is 304.31 g/mol. The presence of the benzyl ether group imparts unique solubility and stability characteristics to the molecule, making it suitable for various pharmaceutical formulations. The methoxy group, on the other hand, contributes to the compound's lipophilicity and enhances its ability to cross biological membranes.

The chemical structure of 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid can be represented as:

            O
            |
            C - O - H
            |
            C - C - O - C6H5
            |   |
            C - O - CH3
            |   |
            C - C - C - C
            |   |   |   |
            H   H   H   H
        

This structure provides a foundation for understanding the compound's reactivity and potential interactions with biological targets.

Synthesis Methods

The synthesis of 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid has been explored through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-benzyloxyphenylboronic acid with 5-methoxybenzoic acid chloride in the presence of a palladium catalyst. This Suzuki coupling reaction is known for its high efficiency and selectivity, making it a preferred choice in both academic and industrial settings.

An alternative approach involves the esterification of 5-methoxybenzoic acid with 2-benzyloxyphenol followed by hydrolysis to obtain the desired carboxylic acid. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Biological Activities and Therapeutic Potential

2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid has demonstrated promising biological activities in several preclinical studies. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid has also shown potential as an anti-cancer agent. Studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation into the therapeutic potential of 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown favorable safety profiles, with no significant adverse effects reported at therapeutic doses.

The future directions for research on 2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid include optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, combination therapies involving this compound with existing drugs are being explored to achieve synergistic effects in treating complex diseases.

Conclusion

2-(2-Benzyloxyphenyl)-5-methoxybenzoic acid, with its unique chemical structure and diverse biological activities, represents a promising lead compound in medicinal chemistry. The ongoing research efforts aim to unlock its full therapeutic potential across various disease indications. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing healthcare solutions for patients worldwide.